N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)-2-naphthamide
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Description
N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)-2-naphthamide is a useful research compound. Its molecular formula is C19H14N2O2S and its molecular weight is 334.39. The purity is usually 95%.
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Scientific Research Applications
Computational and Pharmacological Evaluation
Research has been conducted on the computational and pharmacological potential of various heterocyclic derivatives, including isoxazole and naphthamide compounds. These studies have explored their potential for toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. Computational docking against targets such as epidermal growth factor receptor (EGFR), tubulin, cyclooxygenase-2 (COX-2), and 5-lypoxygenase (5-LOX) suggests these compounds could be promising for medicinal applications due to their moderate inhibitory effects in all assays (Faheem, 2018).
Synthesis and Herbicidal Activities
The synthesis and evaluation of isoxazole derivatives for herbicidal activities have been investigated, demonstrating that these compounds exhibit significant inhibitory activity against various plant species. This suggests potential applications in agriculture for weed control, highlighting the versatility of these compounds beyond pharmacological uses (Fu-b, 2014).
Corrosion Inhibition
Isoxazole derivatives have also been studied for their corrosion inhibition properties on metals in acidic mediums. These compounds offer protection against corrosion, making them valuable in industrial applications where metal preservation is crucial (Saraswat & Yadav, 2020).
Anticancer Evaluation
Studies on the synthesis and anticancer evaluation of isoxazole and naphthamide derivatives have shown that these compounds exhibit potential anticancer activities. The evaluation against various cancer cell lines indicates their potential as therapeutic agents for cancer treatment (Salahuddin et al., 2014).
Biodesulfurization
Research on biodesulfurization by specific bacterial strains indicates that naphthamide derivatives can be degraded, suggesting applications in environmental bioremediation processes. This research offers insights into the microbial degradation of complex organic compounds, contributing to cleaner energy production and environmental protection (Kirimura et al., 2002).
Properties
IUPAC Name |
N-[(5-thiophen-2-yl-1,2-oxazol-3-yl)methyl]naphthalene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14N2O2S/c22-19(15-8-7-13-4-1-2-5-14(13)10-15)20-12-16-11-17(23-21-16)18-6-3-9-24-18/h1-11H,12H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITZMCMRSTRZUBX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)C(=O)NCC3=NOC(=C3)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.